Cas no 30863-04-8 (1,3,5-Triazine,2,4-diphenyl-6-(phenylthio)-)

• Product Name: 1,3,5-Triazine,2,4-diphenyl-6-(phenylthio)-
• CAS No: 30863-04-8
• MF: C₂₁H₁₅N₃S
• MW: 341.428902864456
• CID: 305633
• Update Time: 2024-01-27

1,3,5-Triazine,2,4-diphenyl-6-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-diphenyl-6-(phenylthio)-
• 2,4-DIPHENYL-6-(PHENYLTHIO)-S-TRIAZINE
• 1,3,5-Triazine, 2,4-diphenyl-6-(phenylthio)-

• Inchi： 1S/C21H15N3S/c1-4-10-16(11-5-1)19-22-20(17-12-6-2-7-13-17)24-21(23-19)25-18-14-8-3-9-15-18/h1-15H
• InChI Key： BFJWMVWTEIVDDT-UHFFFAOYSA-N
• SMILES： N1=C(SC2=CC=CC=C2)N=C(C2=CC=CC=C2)N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 341.09885
• Monoisotopic Mass: 341.098668
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64

Experimental Properties

• Density: 1.3
• Boiling Point: 577.2°C at 760 mmHg
• Flash Point: 302.9°C
• Refractive Index: 1.711
• PSA: 38.67
• pka: 0.24±0.10(Predicted)